Cas no 31298-76-7 (2H,4aH-1,4,5-Trioxadicyclopent[a,hi]indene-7-carboxylicacid, 3-ethylidene-3,3a,7a,9b-tetrahydro-2-oxo-, methyl ester,(3Z,3aS,4aR,7aS,9aS,9bS)-)

• Product Name: 2H,4aH-1,4,5-Trioxadicyclopent[a,hi]indene-7-carboxylicacid, 3-ethylidene-3,3a,7a,9b-tetrahydro-2-oxo-, methyl ester,(3Z,3aS,4aR,7aS,9aS,9bS)-
• CAS No: 31298-76-7
• MF: C₁₅H₁₄O₆
• MW: 290.268064975739
• CID: 306323
• PubChem ID: 5281543
• Update Time: 2025-04-19

2H,4aH-1,4,5-Trioxadicyclopent[a,hi]indene-7-carboxylicacid, 3-ethylidene-3,3a,7a,9b-tetrahydro-2-oxo-, methyl ester,(3Z,3aS,4aR,7aS,9aS,9bS)- Chemical and Physical Properties

Names and Identifiers

• 2H,4aH-1,4,5-Trioxadicyclopent[a,hi]indene-7-carboxylicacid, 3-ethylidene-3,3a,7a,9b-tetrahydro-2-oxo-, methyl ester,(3Z,3aS,4aR,7aS,9aS,9bS)-
• ISOPLUMERICINE
• 1,3-Benzenedicarboxylic acid,diundecyl ester
• Isophthalsaeure-diundecylester
• isoplumericin
• CHEBI:6042
• methyl (1S,4S,8R,10S,11Z,14S)-11-ethylidene-12-oxo-7,9,13-trioxatetracyclo[6.5.1.01,10.04,14]tetradeca-2,5-diene-5-carboxylate
• 31298-76-7
• CHEMBL463014
• C09787
• Q27107001
• DTXSID801317662
• Plumericin
• ConMedNP.1096
• 77-16-7

• Inchi： 1S/C15H14O6/c1-3-7-11-15(21-13(7)17)5-4-8-9(12(16)18-2)6-19-14(20-11)10(8)15/h3-6,8,10-11,14H,1-2H3/b7-3-/t8-,10-,11+,14-,15+/m1/s1
• InChI Key： VFXXNAVZODKBIW-SIEBBUFOSA-N
• SMILES： O1[C@@H]2[C@H]3[C@@H](C(C(=O)OC)=CO2)C=C[C@]23[C@@H]1/C(=C/C)/C(=O)O2

Computed Properties

• Exact Mass: 290.07900
• Monoisotopic Mass: 290.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.43
• Boiling Point: 510.6°C at 760 mmHg
• Flash Point: 230.5°C
• Refractive Index: 1.606
• PSA: 71.06000
• LogP: 0.84250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones